4-(morpholin-4-yl)-N-[4-(propan-2-yloxy)phenyl]benzamide

• IUPAC Name: 4-morpholin-4-yl-N-(4-propan-2-yloxyphenyl)benzamide
• InChI: InChI=1S/C20H24N2O3/c1-15(2)25-19-9-5-17(6-10-19)21-20(23)16-3-7-18(8-4-16)22-11-13-24-14-12-22/h3-10,15H,11-14H2,1-2H3,(H,21,23)
• InChI Key: CHQMVPXMPLIWBZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)N3CCOCC3
• Molecular Formula: C20H24N2O3
• Molecular Weight: 340.4 g/mol

Description

4-(morpholin-4-yl)-N-[4-(propan-2-yloxy)phenyl]benzamide is a chemical compound with a complex structure that includes a morpholine ring, a benzamide group, and a propan-2-yloxyphenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(morpholin-4-yl)-N-[4-(propan-2-yloxy)phenyl]benzamide typically involves multiple steps, including the formation of the morpholine ring and the attachment of the benzamide and propan-2-yloxyphenyl groups. Specific reaction conditions, such as temperature, solvents, and catalysts, are crucial for the successful synthesis of this compound. Detailed synthetic routes and reaction conditions can be found in specialized chemical literature and databases .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis techniques, including continuous flow reactions and the use of industrial-grade reagents and equipment. The optimization of reaction conditions for scalability and cost-effectiveness is essential for industrial production.

Chemical Reactions Analysis

Types of Reactions

4-(morpholin-4-yl)-N-[4-(propan-2-yloxy)phenyl]benzamide can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents.

Substitution: This reaction involves the replacement of one functional group with another, often using nucleophiles or electrophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles like sodium hydroxide. Reaction conditions such as temperature, pressure, and solvent choice play a significant role in determining the outcome of these reactions .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction may produce amine derivatives.

Scientific Research Applications

4-(morpholin-4-yl)-N-[4-(propan-2-yloxy)phenyl]benzamide has a wide range of applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including as a drug candidate.

Industry: Utilized in the development of new materials and chemical processes .

Mechanism of Action

The mechanism of action of 4-(morpholin-4-yl)-N-[4-(propan-2-yloxy)phenyl]benzamide involves its interaction with specific molecular targets and pathways. This compound may act by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Similar compounds include:

• 3-morpholin-4-yl-1-(4-piperidin-1-yl-phenyl)-propan-1-one
• {[4-(morpholin-4-yl)phenyl]methyl}[3-(propan-2-yloxy)propyl]amine
• {[4-(morpholin-4-yl)phenyl]methyl}(propan-2-yl)amine .

Uniqueness

4-(morpholin-4-yl)-N-[4-(propan-2-yloxy)phenyl]benzamide is unique due to its specific combination of functional groups, which confer distinct chemical properties and potential applications. Its structure allows for versatile chemical modifications and interactions, making it a valuable compound in various research fields.